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Compound of Interest

Compound Name: HTH-01-091 TFA

Cat. No.: B12388138

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTH-01-091 TFA is a potent and selective inhibitor of Maternal Embryonic Leucine Zipper
Kinase (MELK), a serine/threonine kinase implicated in tumorigenesis and cancer progression.
[1][2] With an IC50 of 10.5 nM for MELK, HTH-01-091 TFA serves as a valuable tool for
studying MELK-driven cellular processes and for preclinical investigations in oncology,
particularly in breast cancer research.[1][2] This document provides detailed protocols for the
preparation of HTH-01-091 TFA stock solutions and summarizes its key quantitative data.

Data Presentation

The following tables provide a summary of the key quantitative data for HTH-01-091 TFA,
including its chemical properties, inhibitory concentrations, and antiproliferative activities.

Table 1: Chemical Properties of HTH-01-091 TFA
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Property Value

Molecular Weight 613.46 g/mol
Formula C28H29Cl2F3N40a4
Appearance Solid

Maternal Embryonic Leucine Zipper Kinase

Primary Target
yar (MELK)

Table 2: In Vitro Inhibitory Activity of HTH-01-091 TFA

Target Kinase ICs0 (NM)
MELK 10.5
PIM1 >1000
PIM2 >1000
PIM3 >1000
RIPK2 >1000
DYRK3 >1000
SMMLCK >1000
CLK2 >1000

Table 3: Antiproliferative Activity of HTH-01-091 TFA in Breast Cancer Cell Lines
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Cell Line ICs0 (M)
MDA-MB-468 4.00
BT-549 6.16
HCC70 8.80
ZR-75-1 >10
MCF7 8.75
T-47D 3.87

Experimental Protocols
Protocol 1: Preparation of a 10 mM HTH-01-091 TFA
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of HTH-01-091 TFA in
Dimethyl Sulfoxide (DMSO).

Materials:

HTH-01-091 TFA (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips
Procedure:

o Determine the required mass of HTH-01-091 TFA:
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o The molecular weight of HTH-01-091 TFA is 613.46 g/mol .

o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 613.46 g/mol x 1000 mg/g

= Mass = 6.1346 mg

e Weighing the compound:

o Carefully weigh out approximately 6.13 mg of HTH-01-091 TFA powder using a calibrated
analytical balance.

o Transfer the weighed powder to a sterile microcentrifuge tube or vial.
e Dissolving the compound:
o Add 1 mL of anhydrous DMSO to the tube containing the HTH-01-091 TFA.

o Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) can be used to aid dissolution if necessary.[3] Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.[1]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Note on Solvent Choice: HTH-01-091 TFA is soluble in DMSO at concentrations up to 100
mg/mL.[3] For in vivo studies, further dilution into agueous buffers or specific formulations is
required.

Mandatory Visualization
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Signaling Pathway

HTH-01-091 primarily targets MELK, a kinase that plays a crucial role in cell cycle progression
and proliferation. A key downstream substrate of MELK is the transcription factor Forkhead Box
M1 (FOXM1).[4] Phosphorylation of FOXM1 by MELK leads to its activation and subsequent
transcription of genes that drive cell cycle progression, such as Polo-like kinase 1 (PLK1),
Cyclin B1, and Aurora B kinase.[4] Inhibition of MELK by HTH-01-091 disrupts this signaling
cascade, leading to cell cycle arrest and reduced proliferation.
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Caption: HTH-01-091 inhibits the MELK signaling pathway.

Experimental Workflow
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The following diagram illustrates the general workflow for preparing and using the HTH-01-091
TFA stock solution in a typical cell-based assay.

1. Weigh HTH-01-091 TFA

2. Dissolve in DMSO

3. Aliquot Stock Solution

4. Store at -20°C / -80°C

5. Thaw Aliquot

'

6. Dilute to Working Concentration

7. Treat Cells

8. Perform Assay
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Caption: Workflow for preparing and using HTH-01-091 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. HTH-01-091 TFA | CymitQuimica [cymitquimica.com]
e 3. HTH-01-091 TFA | MELK#PHI%1 | MCE [medchemexpress.cn]

e 4. Frontiers | Maternal Embryonic Leucine Zipper Kinase Promotes Tumor Growth and
Metastasis via Stimulating FOXM1 Signaling in Esophageal Squamous Cell Carcinoma
[frontiersin.org]

« To cite this document: BenchChem. [Application Notes and Protocols: HTH-01-091 TFA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388138#preparing-hth-01-091-tfa-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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